Cas no 1673576-83-4 (Fmoc-Cys(THP)-OH)
Fmoc-Cys(THP)-OH Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(oxan-2-ylsulfanyl)propanoic acid
- Fmoc-Cys(THP)-OH
- Fmoc-?L-?Cys(Thp)?-?OH
- L-Cysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(tetrahydro-2H-pyran-2-yl)-
- N-Fmoc-S-(tetrahydropyran-2-yl)-L-cysteine
- MFCD31380693
- DA-73441
- AKOS030212599
- CS-0201582
- Fmoc-L-Cys(Thp)-OH
- 1673576-83-4
- (2R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-((tetrahydro-2H-pyran-2-yl)thio)propanoic acid
- HY-W141784
-
- MDL: MFCD31380693
- Inchi: 1S/C23H25NO5S/c25-22(26)20(14-30-21-11-5-6-12-28-21)24-23(27)29-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-21H,5-6,11-14H2,(H,24,27)(H,25,26)/t20-,21?/m0/s1
- InChI Key: HNOVKLHBTNHTHA-BGERDNNASA-N
- SMILES: C(O)(=O)[C@H](CSC1OCCCC1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Computed Properties
- Exact Mass: 427.14534407g/mol
- Monoisotopic Mass: 427.14534407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 110Ų
Fmoc-Cys(THP)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F478739-25g |
Fmoc-Cys(THP)-OH |
1673576-83-4 | 25g |
¥4744.90 | 2023-09-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F478739-5g |
Fmoc-Cys(THP)-OH |
1673576-83-4 | 5g |
¥1200.90 | 2023-09-02 | ||
| abcr | AB525876-1 g |
Fmoc-L-Cys(Thp)-OH; . |
1673576-83-4 | 1g |
€525.00 | 2023-07-10 | ||
| abcr | AB525876-1g |
Fmoc-L-Cys(Thp)-OH; . |
1673576-83-4 | 1g |
€210.70 | 2025-03-19 | ||
| abcr | AB525876-5g |
Fmoc-L-Cys(Thp)-OH; . |
1673576-83-4 | 5g |
€606.50 | 2025-03-19 | ||
| abcr | AB525876-25g |
Fmoc-L-Cys(Thp)-OH; . |
1673576-83-4 | 25g |
€1976.40 | 2025-03-19 | ||
| Ambeed | A1466680-25g |
(2R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((tetrahydro-2H-pyran-2-yl)thio)propanoic acid |
1673576-83-4 | 95% | 25g |
$656.0 | 2024-04-23 |
Fmoc-Cys(THP)-OH Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Fmoc-Cys(THP)-OH
Introduction to Fmoc-Cys(THP)-OH (CAS No. 1673576-83-4)
Fmoc-Cys(THP)-OH, with the CAS number 1673576-83-4, is a valuable reagent in the field of peptide synthesis and chemical biology. This compound is a protected cysteine derivative, where the cysteine residue is protected by both the Fmoc (9-fluorenylmethoxycarbonyl) group and the THP (tetrahydropyran) group. The dual protection strategy ensures that the reactive thiol group of cysteine remains inert during synthetic manipulations, allowing for precise control over the reactivity and stability of the amino acid in various chemical reactions.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, typically using piperidine. This makes Fmoc-Cys(THP)-OH an ideal choice for synthesizing peptides containing cysteine residues, especially when disulfide bond formation is desired at a later stage. The THP group, on the other hand, provides additional protection to the thiol functionality, preventing unwanted side reactions and ensuring high yields and purity in the final product.
Recent advancements in chemical biology have highlighted the importance of Fmoc-Cys(THP)-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of cyclic peptides with enhanced biological activity. The researchers found that by incorporating Fmoc-Cys(THP)-OH into their peptide sequences, they were able to achieve higher stability and improved pharmacokinetic properties compared to linear peptides. This finding has significant implications for the development of novel therapeutic agents.
In another study, published in Chemical Communications, scientists explored the use of Fmoc-Cys(THP)-OH in the creation of self-assembling peptide nanofibers. These nanofibers have potential applications in tissue engineering and drug delivery systems. The unique properties of Fmoc-Cys(THP)-OH, including its ability to form stable disulfide bonds and its compatibility with various functional groups, make it an excellent building block for these advanced materials.
The versatility of Fmoc-Cys(THP)-OH extends beyond peptide synthesis. It has also been utilized in the development of bioconjugates, where it serves as a linker between biomolecules and functional groups. For example, a research team at a leading pharmaceutical company used this compound to conjugate small molecules to antibodies, creating antibody-drug conjugates (ADCs) with improved targeting and therapeutic efficacy. The ability to precisely control the attachment points through the use of Fmoc-Cys(THP)-OH was crucial for achieving high conjugation efficiency and minimizing off-target effects.
In addition to its applications in drug development, Fmoc-Cys(THP)-OH has shown promise in diagnostic imaging. A recent study published in Angewandte Chemie reported the use of this compound to create fluorescent probes for detecting specific biomarkers in living cells. The researchers conjugated a fluorescent dye to Fmoc-Cys(THP)-OH, which was then incorporated into a peptide sequence designed to bind to a target protein. The resulting probe exhibited high sensitivity and selectivity, making it a valuable tool for real-time monitoring of cellular processes.
The synthesis of Fmoc-Cys(THP)-OH involves several well-established chemical steps. Initially, cysteine is protected with the THP group using dihydropyran (DHP) under acidic conditions. Subsequently, the Fmoc group is introduced via reaction with Fmoc-Cl in an organic solvent such as dichloromethane (DCM). The final product is purified using techniques such as column chromatography or HPLC to ensure high purity and consistency.
The stability and storage conditions for Fmoc-Cys(THP)-OH are critical for maintaining its effectiveness in various applications. It is recommended to store this compound at -20°C under an inert atmosphere such as nitrogen or argon to prevent degradation. Additionally, it should be protected from moisture and light exposure to ensure long-term stability.
In conclusion, Fmoc-Cys(THP)-OH (CAS No. 1673576-83-4) is a versatile and essential reagent in modern chemical biology and pharmaceutical research. Its unique properties make it an invaluable tool for peptide synthesis, bioconjugation, and diagnostic imaging applications. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.
1673576-83-4 (Fmoc-Cys(THP)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)